Cas no 21987-27-9 (1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester)

1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester is a substituted indole derivative with a methyl ester functional group at the 5-position and methyl substituents at the 2- and 3-positions. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which serve as a versatile intermediate for further derivatization. The methyl ester enhances solubility in organic solvents, facilitating reactions such as hydrolysis or transesterification. The dimethyl substitution pattern may influence reactivity and steric hindrance, making it useful for selective modifications. Its well-defined structure ensures consistency in synthetic applications, particularly in the development of indole-based bioactive molecules.

1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester structure

21987-27-9 structure

Product Name:1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester

CAS No:21987-27-9

MF:C₁₂H₁₃NO₂

MW:203.237123250961

MDL:MFCD06520938

CID:1026723

PubChem ID:11344717

Update Time:2025-06-08

1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2,3-dimethyl-1H-Indole-5-carboxylic acid methyl ester
- Methyl 2,3-dimethyl-1H-indole-5-carboxylate
- 1H-Indole-5-carboxylic acid, 2,3-diMethyl-, Methyl ester
- AK-64723
- ANW-57172
- CTK8B7392
- KB-100222
- methyl 2,3-dimethylindole-5-carboxylate
- 1127AB
- SY032054
- AM20030365
- ST24025145
- MFCD06520938
- 21987-27-9
- SCHEMBL18941101
- DTXSID00462987
- CS-0153593
- Methyl2,3-dimethyl-1H-indole-5-carboxylate
- AKOS002314616
- Y10613
- DS-15617
- DB-360647
- 1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester
- MDL： MFCD06520938
- Inchi： 1S/C12H13NO2/c1-7-8(2)13-11-5-4-9(6-10(7)11)12(14)15-3/h4-6,13H,1-3H3
- InChI Key： NFVUZOSPLNRNFF-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC2=C(C=1)C(C)=C(C)N2)=O

Computed Properties

Exact Mass: 203.094628657g/mol
Monoisotopic Mass: 203.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.1
XLogP3: 2.7

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 357.7±37.0 °C at 760 mmHg
Flash Point: 170.1±26.5 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1H-Indole-5-carboxylic acid, 2,3-dimethyl-, methyl ester Pricemore >>

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